Cas no 351441-69-5 (2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide)

• Product Name: 2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide
• CAS No: 351441-69-5
• MF: C₂₇H₂₁N₃OS
• MW: 435.540144681931
• CID: 3068755
• PubChem ID: 1725341
• Update Time: 2025-07-23

2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide
• AKOS000564351
• 351441-69-5
• 2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(o-tolyl)acetamide
• AG-690/12470087
• 2-[(3-cyano-4,6-diphenyl-2-pyridinyl)sulfanyl]-N-(2-methylphenyl)acetamide
• 2-(3-cyano-4,6-diphenylpyridin-2-yl)sulfanyl-N-(2-methylphenyl)acetamide

• MDL： MFCD01326192
• Inchi： 1S/C27H21N3OS/c1-19-10-8-9-15-24(19)29-26(31)18-32-27-23(17-28)22(20-11-4-2-5-12-20)16-25(30-27)21-13-6-3-7-14-21/h2-16H,18H2,1H3,(H,29,31)
• InChI Key： GBKBSPCWGWMCGB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C)=O)C1=C(C#N)C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 435.14053348Da
• Monoisotopic Mass: 435.14053348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 91.1Ų

Additional information on 2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide

Recent Advances in the Study of 2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide (CAS: 351441-69-5)

The compound 2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide (CAS: 351441-69-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyridine core and acetamide side chain, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the structural integrity of the compound. These efforts are crucial for ensuring reproducibility in subsequent biological assays and pharmacological studies.

In vitro studies have revealed that this compound exhibits promising inhibitory activity against specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. Molecular docking simulations suggest that the compound's pyridine and acetamide moieties play a critical role in binding to the active sites of these kinases, thereby modulating their activity. These findings highlight the potential of 2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide as a lead compound for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic properties of this compound have demonstrated moderate bioavailability and stability under physiological conditions. However, challenges such as rapid metabolism and limited solubility have been identified, necessitating further structural modifications to enhance its drug-like properties. Researchers are exploring various prodrug strategies and formulation techniques to address these limitations and improve the compound's therapeutic potential.

In addition to its kinase inhibitory activity, preliminary studies have also suggested that 2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide may possess anti-inflammatory and antioxidant properties. These multifunctional effects make it a compelling candidate for the treatment of complex diseases where multiple pathways are dysregulated. Ongoing research aims to validate these findings in more sophisticated in vivo models and to elucidate the underlying molecular mechanisms.

The safety profile of this compound has been assessed through cytotoxicity assays, which indicate a favorable selectivity index towards target cells over normal cells. However, comprehensive toxicological studies, including acute and chronic toxicity evaluations, are still required to fully understand its safety and potential side effects. These studies are essential for advancing the compound through the drug development pipeline.

In conclusion, 2-(3-Cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-N-o-tolyl-acetamide (CAS: 351441-69-5) represents a promising molecule with diverse biological activities and therapeutic potential. Continued research efforts are needed to optimize its pharmacological properties, validate its efficacy in disease models, and assess its safety profile. The integration of computational, chemical, and biological approaches will be instrumental in advancing this compound towards clinical applications.